2,5-dichloro-N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C14H11Cl2N3O3S3/c1-19(2)25(21,22)7-3-4-9-10(5-7)23-14(17-9)18-13(20)8-6-11(15)24-12(8)16/h3-6H,1-2H3,(H,17,18,20)
• InChI Key: LJVYVOJGWKRGLN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C14H11Cl2N3O3S3
• Molecular Weight: 436.4 g/mol

Description

The compound “2,5-dichloro-N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)thiophene-3-carboxamide” has a molecular formula of C14H11Cl2N3O3S3 and a molecular weight of 436.34. It is a derivative of benzothiazole.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzothiazole ring, which is a heterocyclic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Scientific Research Applications

Thiophene Derivatives in Carcinogenicity Studies

Thiophene analogues of known carcinogens like benzidine and 4-aminobiphenyl have been synthesized and evaluated for potential carcinogenicity. These compounds have been tested in vitro to understand their carcinogenic potential. Although the compounds showed some activity consistent with their chemistry, suggesting potential carcinogenicity, their behavior casts doubt on their ability to elicit tumors in vivo. This study indicates the use of thiophene derivatives in understanding and predicting carcinogenicity of new compounds (Ashby et al., 1978).

Thiophene and Its Role in Antitumor Activity

Research on imidazole derivatives, which share a heterocyclic structure similar to the compound of interest, has shown significant antitumor activities. These studies provide a foundation for exploring the potential antitumor applications of similar compounds, including those with a thiophene core (Iradyan et al., 2009).

Environmental Impact and Biodegradation

Studies on condensed thiophenes, a significant portion of organosulfur compounds found in petroleum and other fossil fuel products, review their occurrence, toxicity, and biodegradation. This line of research highlights the environmental aspect of thiophene derivatives, potentially relevant to environmental pollution and remediation studies (Kropp & Fedorak, 1998).

Structural and Activity Relationships

The study of structure-activity relationships of thiophene derivatives over the last decade has been reviewed, indicating the importance of thiophene in medicinal chemistry for its varied therapeutic properties. This suggests the relevance of structural modifications of thiophene derivatives, including 2,5-dichloro-N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)thiophene-3-carboxamide, in enhancing biological activity (Drehsen & Engel, 1983).

Mechanism of Action

Thiophene derivatives have been found to exhibit a variety of properties and applications, including use in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors . Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Benzothiazole derivatives, on the other hand, have been found in many important synthetic drug molecules and have shown diverse biological activities . They bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .